Cas no 1806304-18-6 (2,3-Difluoro-5-nitrophenylacetonitrile)
1806304-18-6 structure
Product Name:2,3-Difluoro-5-nitrophenylacetonitrile
CAS No:1806304-18-6
MF:C8H4F2N2O2
MW:198.126368522644
CID:4707292
Update Time:2023-08-15
2,3-Difluoro-5-nitrophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,3-Difluoro-5-nitrophenylacetonitrile
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- Inchi： 1S/C8H4F2N2O2/c9-7-4-6(12(13)14)3-5(1-2-11)8(7)10/h3-4H,1H2
- InChI Key： ADDQDCVJAORHEF-UHFFFAOYSA-N
- SMILES： FC1=C(C=C(C=C1CC#N)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 270
- Topological Polar Surface Area: 69.6
2,3-Difluoro-5-nitrophenylacetonitrile Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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